molecular formula C9H9NO3 B8694550 7-Amino-2,3-dihydrobenzofuran-4-carboxylic acid

7-Amino-2,3-dihydrobenzofuran-4-carboxylic acid

Cat. No.: B8694550
M. Wt: 179.17 g/mol
InChI Key: LRKHEXMVXCOPFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-2,3-dihydrobenzofuran-4-carboxylic acid is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9NO3

Molecular Weight

179.17 g/mol

IUPAC Name

7-amino-2,3-dihydro-1-benzofuran-4-carboxylic acid

InChI

InChI=1S/C9H9NO3/c10-7-2-1-6(9(11)12)5-3-4-13-8(5)7/h1-2H,3-4,10H2,(H,11,12)

InChI Key

LRKHEXMVXCOPFH-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C=CC(=C21)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 7-amino-2,3-dihydrobenzofuran-4-carboxylate 1g (2.30 g, 11.90 mmol) was dissolved in 80 mL of the mixture solvent of methanol and tetrahydrofuran (V/V=1:1) followed by the addition of a 1 M solution of lithium hydroxide solution (47.6 mL, 47.60 mmol) in tetrahydrofuran. The reaction solution was heated to reflux for 5 hours, then cooled down to room temperature, stirred for 12 hours. The reaction solution was added with 20 mL of water and concentrated under reduced pressure. The resulting residue was added with 100 mL of water, extracted with ethyl acetate (50 mL×2), the combined aqueous phase was added dropwise with 1 M hydrochloric acid to adjust pH to 3 resulting in the formation of precipitate. The precipitate was filtered to obtain the title compound 7-amino-2,3-dihydrobenzofuran-4-carboxylic acid 22e (1.70 g, yield: 80.0%) as a gary solid.
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2.3 g
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reactant
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mixture
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80 mL
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solution
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47.6 mL
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20 mL
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